Cas no 325474-30-4 (2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine)
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
- 325474-30-4
- HMS650M18
- WAY-633386
- Z56810438
- CHEMBL4064024
- 2-(benzo[d][1,3]dioxol-5-yl)-4-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine
- AKOS000809107
- BDBM50243031
- 2-(1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
- F0472-0179
- AKOS016290755
- ChemDiv1_022458
-
- Inchi: 1S/C20H15NO3S/c1-2-6-19-14(4-1)21-15(16-5-3-9-22-16)11-20(25-19)13-7-8-17-18(10-13)24-12-23-17/h1-10,20H,11-12H2
- InChI Key: NZWQVOFFEZGWCA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C(C2=CC=CO2)CC1C1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 349.07726451g/mol
- Monoisotopic Mass: 349.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 69.3Ų
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0472-0179-2μmol |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-5μmol |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-10μmol |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-20μmol |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-1mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-2mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-3mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-4mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-5mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0472-0179-10mg |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine |
325474-30-4 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
Compound CAS No 325474-30-4: A Comprehensive Overview
The compound with CAS No 325474-30-4, also known as 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzodioxol moiety and a furan substituent, both of which contribute to its intriguing electronic and chemical properties.
Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and drug delivery systems. The benzothiazepine core of the molecule is known for its ability to form stable coordination complexes with metal ions, making it a promising candidate for use in catalysis and sensor technologies. Additionally, the presence of the furan group enhances the compound's reactivity towards nucleophilic attacks, which is a valuable trait in organic synthesis.
One of the most exciting developments involving this compound is its role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine can serve as a versatile building block for constructing complex molecular architectures. This has opened up new avenues for exploring its potential in pharmaceuticals and agrochemicals.
From a structural standpoint, the compound's benzodioxol group provides aromatic stability and electron-donating properties, while the furan substituent introduces conjugation and enhances the molecule's ability to participate in π-interactions. These features make it an ideal candidate for studying supramolecular chemistry and self-assembling systems.
In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The exact methodology varies depending on the desired regiochemistry and stereochemistry of the product. However, recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound.
Looking ahead, the potential applications of CAS No 325474-30-4 are vast and varied. Its unique combination of structural features makes it a valuable tool for researchers across multiple disciplines. As new studies continue to emerge, this compound is likely to play an increasingly important role in both academic research and industrial applications.
325474-30-4 (2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)